Cas no 1984-27-6 (4-Bromo-N-isopropylbenzenesulfonamide)

• Product Name: 4-Bromo-N-isopropylbenzenesulfonamide
• CAS No: 1984-27-6
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• MDL: MFCD01215090
• CID: 153044
• PubChem ID: 121253
• Update Time: 2025-04-19

4-Bromo-N-isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-isopropylbenzenesulfonamide
• 4-BROMO-N-ISOPROPYLBENZENESULPHONAMIDE
• Benzenesulfonamide,4-bromo-N-(1-methylethyl)-
• N-Isopropyl 4-bromobenzenesulfonamide
• 4-Brom-benzolsulfonsaeure-isopropylamid
• 4-bromo-benzenesulfonic acid isopropylamide
• 4-bromo-N-isopropyl-benzenesulfonamide
• 4-bromo-N-propan-2-ylbenzenesulfonamide
• N-Isopropyl-p-bromobenzenesulfonamide
• p-bromo-n-isopropyl-benzenesulfonamid
• 4-(N-Isopropylsulphamoyl)bromobenzene
• 4-bromo-N-propan-2-yl-benzenesulfonamide
• AB08380
• 1984-27-6
• CS-0154181
• FT-0633952
• Z45497589
• A813988
• Oprea1_486091
• BRN 3290860
• SCHEMBL3017227
• Benzenesulfonamide, p-bromo-N-isopropyl-
• DTXSID00173581
• undecaferrous trimagnesium dioxido(oxo)silane
• AKOS002288619
• SR-01000205303-1
• BS-21916
• Benzenesulfonamide, 4-bromo-N-(1-methylethyl)-
• 4-BROMO-N-(PROPAN-2-YL)BENZENE-1-SULFONAMIDE
• WQHMEBIEXOFZHD-UHFFFAOYSA-N
• SR-01000205303
• CCG-6439
• BIM-0018283.P001
• CBMicro_018415
• MFCD01215090
• p-Bromo-N-isopropylbenzenesulfonamide
• D86530
• 4-Bromo-N-isopropylbenzenesulphonamide98%
• 4-Bromo-N-isopropylbenzenesulphonamide 98%
• DB-045004
• STK023796
• 4-bromo-N-(propan-2-yl)benzenesulfonamide

• MDL： MFCD01215090
• Inchi： 1S/C9H12BrNO2S/c1-7(2)11-14(12,13)9-5-3-8(10)4-6-9/h3-7,11H,1-2H3
• InChI Key： WQHMEBIEXOFZHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.97700
• Monoisotopic Mass: 276.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.467
• Melting Point: 87-89
• Boiling Point: 348.4 °C at 760 mmHg
• Flash Point: 164.5 °C
• Refractive Index: 1.554
• PSA: 54.55000
• LogP: 3.60750

4-Bromo-N-isopropylbenzenesulfonamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides